Cas no 391900-70-2 (Methanone, [6-(1,1-dimethylethyl)-3-pyridinyl]phenyl-)

Methanone, [6-(1,1-dimethylethyl)-3-pyridinyl]phenyl- structure
391900-70-2 structure
Product name:Methanone, [6-(1,1-dimethylethyl)-3-pyridinyl]phenyl-
CAS No:391900-70-2
MF:C16H17NO
MW:239.312284231186
CID:1498354

Methanone, [6-(1,1-dimethylethyl)-3-pyridinyl]phenyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone, [6-(1,1-dimethylethyl)-3-pyridinyl]phenyl-
    • Inchi: 1S/C16H17NO/c1-16(2,3)14-10-9-13(11-17-14)15(18)12-7-5-4-6-8-12/h4-11H,1-3H3
    • InChI Key: PFCAPHYYRGUTKM-UHFFFAOYSA-N
    • SMILES: C(C1=CC=C(C(C)(C)C)N=C1)(C1=CC=CC=C1)=O

Computed Properties

  • Exact Mass: 239.13111

Experimental Properties

  • Density: 1.052±0.06 g/cm3(Predicted)
  • Boiling Point: 356.4±30.0 °C(Predicted)
  • PSA: 29.96
  • pka: 3.73±0.10(Predicted)

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